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Compound of Interest

Compound Name: alpha-Bromostyrene

Cat. No.: B128676

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the health and safety precautions for a-Bromostyrene is paramount for
ensuring a safe laboratory environment. This guide provides an in-depth overview of the
hazards, handling procedures, and emergency protocols associated with this compound.

Section 1: Chemical and Physical Properties

a-Bromostyrene, also known as (1-bromoethenyl)benzene, is a colorless to pale yellow liquid
with a distinct aromatic odor.[1] It is a versatile synthetic intermediate used in various chemical
reactions.[2][3] Key physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of a-Bromostyrene
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Property Value

CAS Number 98-81-7

Molecular Formula C8H7Br

Molecular Weight 183.05 g/mol

Appearance Clear colorless to yellow liquid[2][3]
Boiling Point 67-70 °C at 4 mmHg[2][3][4][5]
Melting Point -44 °C[2][3]1[4][5]

Density 1.41 g/mL at 25 °C[2][3]

Flash Point 87 °C (188.6 °F) - closed cup

Refractive Index

n20/D 1.588[2][3][4][5]

Solubility

Insoluble in water; soluble in alcohol, oils,

chloroform, and methanol.[2][3]

Stability

Typically stabilized with 0.05-0.15% 3,5-Di-tert-
Butylcatechol or ~1% Hydroquinone.[1]

Section 2: Hazard Identification and Toxicological

Data

a-Bromostyrene is classified as a hazardous substance. It is crucial to understand its potential

health effects to handle it safely.

Table 2: GHS Hazard Classification for a-Bromostyrene
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[6]

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[6]

Flammable Liquids 4 Combustible liquid[7][8]
Acute Toxicity, Oral 4 Harmful if swallowed[8][9][10]

Toxicological Data: Limited acute toxicity data is available. An intraperitoneal LD50 of 203
mg/kg has been reported in mice.[5][11] The toxicological properties have not been fully
investigated.[8]

Section 3: Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is essential when working with a-Bromostyrene to
minimize exposure and ensure safety.

3.1 Personal Protective Equipment (PPE)

A critical first line of defense is the consistent and correct use of personal protective equipment.

Required PPE
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Caption: Required Personal Protective Equipment for handling a-Bromostyrene.

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Hand Protection: Use chemical-resistant gloves, such as neoprene.[12] Inspect gloves
before use and use proper glove removal technique.[13]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[7][8]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[7]
If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[8]

3.2 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe mist, vapors, or
spray.[7] Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,
or smoke when using this product.[7][13] Keep away from open flames, hot surfaces, and
sources of ignition.[7][8][10]

Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep containers tightly closed
when not in use.[7][14] Keep refrigerated at 2-8°C.[3] Store away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[7][8]

3.3 Disposal

Dispose of a-Bromostyrene and any contaminated materials as hazardous waste in

accordance with local, regional, and national regulations.[7][13] Do not dispose of down the
drain.[8]

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Caption: Emergency procedures for a-Bromostyrene exposure and spills.
4.1 First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[7] Remove contact lenses if present and easy to do.[7] Seek immediate medical
attention.[14]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[7][8] If skin irritation occurs, get medical advice/attention.

[7]

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7] If not breathing, give artificial respiration.[7] Seek medical attention.[7]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b128676?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar88497-56-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Rinse mouth with water.[7][8] Do not induce vomiting. Call a poison control center
or doctor immediately for treatment advice.[9]

4.2 Accidental Release Measures

o Small Spills (less than 1 gallon):
o Ensure proper ventilation and wear appropriate PPE.[12]
o Turn off all sources of ignition.[12]

o Contain the spill using absorbent materials like vermiculite, sand, or commercial sorbents.
[71[15][16]

o Work from the outside of the spill inwards to prevent spreading.[15]

o Scoop up the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[7][15][17]

o Clean the spill area with soap and water, collecting the rinse water for disposal if
necessary.[18]

e Large Spills:

o Immediately evacuate the laboratory and alert others.[12]

o Call emergency services.[12]

o If safe to do so, contain the spill by closing doors to the area.[19]
4.3 Fire-Fighting Measures

o Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant
foam.[7][8] A water spray can be used to cool closed containers.[8]

o Specific Hazards: a-Bromostyrene is a combustible liquid.[7] Containers may explode when
heated.[7][8] Hazardous combustion products include carbon monoxide, carbon dioxide, and
hydrogen halides.[7][8]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/bromostyrene-95-stabilized-thermo-scientific/p-3777714
https://www.kent.edu/compliance/cleaning-spill
https://www.kent.edu/compliance/cleaning-spill
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA17896~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:42:47~~4-Bromostyrene~~
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/book/export/html/1097
https://www.kent.edu/compliance/cleaning-spill
https://www.kent.edu/compliance/cleaning-spill
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365800050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169290050&productDescription=BETA+BROMOSTYRENE+97%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][8]

By adhering to these guidelines, researchers and laboratory personnel can safely handle a-
Bromostyrene, minimizing the risk of exposure and ensuring a secure working environment.
Always consult the most current Safety Data Sheet (SDS) for the specific product in use before
commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromostyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/book/export/html/1097
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/product/b128676#health-and-safety-handling-precautions-for-bromostyrene
https://www.benchchem.com/product/b128676#health-and-safety-handling-precautions-for-bromostyrene
https://www.benchchem.com/product/b128676#health-and-safety-handling-precautions-for-bromostyrene
https://www.benchchem.com/product/b128676#health-and-safety-handling-precautions-for-bromostyrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

